Cas no 1035225-22-9 (5-Methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1035225-22-9
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD08443868
• CID: 1026039
• PubChem ID: 557600
• Update Time: 2025-04-20

5-Methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-pyrazole-4-carboxylic acid
• 3-METHYL-1H-PYRAZOLE-4-CARBOXYLICACID
• A825247
• AKOS000263856
• TS-01652
• J-512823
• SY013801
• AKOS000111464
• Q27144871
• 3-methyl-2H-pyrazole-4-carboxylic acid
• Z240985542
• SCHEMBL263529
• BCP23459
• 5-Methylpyrazole-4-carboxylic acid
• 3-Methyl-1H-pyrazole-4-carboxylic acid #
• 1035225-22-9
• 3-methyl-pyrazole-4-carboxylic acid
• BBL011874
• DB-196645
• CHEBI:74742
• DTXSID20961104
• AMY12268
• AKOS025394089
• A1-00168
• 3-Methylpyrazole-4-carboxylic acid, 97%
• AB06539
• MFCD00608153
• MFCD08443868
• CS-D0839
• 40704-11-8
• 1H-Pyrazole-4-carboxylic acid, 3-methyl-
• F31191
• 3-Methylpyrazole-4-carboxylic acid
• STK500937
• EN300-27672
• 3-Methyl-1H-pyrazole-4-carboxylic acid
• F3379-1064
• 5-methylpyrazole-4-carboxylic
• ALBB-005391

• MDL： MFCD08443868
• Inchi： 1S/C5H6N2O2/c1-3-4(5(8)9)2-6-7-3/h2H,1H3,(H,6,7)(H,8,9)
• InChI Key： HLYYXPDTFLUERX-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1C)=O

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66Ų